Cas no 1805258-11-0 (2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine)

• Product Name: 2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine
• CAS No: 1805258-11-0
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4852004
• Update Time: 2025-06-10

2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine

• Inchi： 1S/C8H8F2N2O4/c1-15-4-3-11-5(8(9)10)7(16-2)6(4)12(13)14/h3,8H,1-2H3
• InChI Key： GXNXXSLGQIXLNQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=CN=1)OC)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2

Additional information on 2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine

2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine: A Comprehensive Overview

2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine (CAS No. 1805258-11-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine.

Chemical Structure and Properties

2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine is a substituted pyridine derivative with a difluoromethyl group at the 2-position, methoxy groups at the 3 and 5 positions, and a nitro group at the 4-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the methoxy groups contribute to its solubility and electronic properties. The nitro group adds reactivity and can be reduced to an amino group under appropriate conditions.

The molecular formula of 2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine is C₁₀H₉F₂N₂O₄, with a molecular weight of approximately 261.18 g/mol. The compound is typically a yellow solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine has been reported using several approaches. One common method involves the reaction of 3,5-dimethoxypyridin-4-amine with triflic anhydride to form the corresponding triflate intermediate, followed by treatment with difluoromethylating reagents such as Selectfluor or diethylaminosulfur trifluoride (DAST). The resulting difluoromethylated product is then nitrated using nitric acid or other nitrating agents.

An alternative synthetic route involves the direct difluoromethylation of 3,5-dimethoxypyridin-4-amine using a catalytic system such as copper(II) triflate and silver(I) fluoride. This method provides a more efficient and environmentally friendly approach to synthesizing 2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine.

Biological Activity and Applications

2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine has been studied for its potential biological activities in various contexts. Recent research has focused on its anti-inflammatory and anti-cancer properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages, suggesting its potential use in treating inflammatory diseases.

In cancer research, 2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine has demonstrated cytotoxic effects against several cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways and the generation of reactive oxygen species (ROS).

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine into clinical trials. Several pharmaceutical companies are currently investigating this compound for its therapeutic potential in various diseases. Early-stage clinical trials are underway to evaluate its safety and efficacy in treating inflammatory conditions and certain types of cancer.

The future prospects for 2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine are promising. Ongoing research aims to optimize its pharmacokinetic properties and explore combination therapies with other drugs to enhance its therapeutic effects. Additionally, efforts are being made to develop prodrugs or analogs that can improve its bioavailability and reduce potential side effects.

Conclusion

2-(Difluoromethyl)-3,5-dimethoxy-4-nitropyridine, with its unique chemical structure and promising biological activities, represents a valuable candidate for further development in medicinal chemistry and pharmaceutical research. The ongoing studies and clinical trials will provide crucial insights into its potential as a novel therapeutic agent for treating inflammatory diseases and cancer. As research progresses, it is likely that this compound will continue to attract significant attention from both academic researchers and industry professionals.